BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl N-boc-3-chloro-L-alaninate molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl N-boc-3-chloro-L-alaninate

An In-Depth Technical Guide on Methyl N-boc-3-chloro-L-alaninate

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical reagents is paramount. This guide provides core technical data on Methyl N-boc-3-
chloro-L-alaninate, a key intermediate in the synthesis of various active pharmaceutical
ingredients.

Core Molecular Data

The fundamental quantitative data for Methyl N-boc-3-chloro-L-alaninate is summarized
below, providing a clear reference for experimental design and analysis.

Property Value Citations
Molecular Weight 237.68 g/mol [1112][3]
Molecular Formula CoH16CINO4 [2][4]

Experimental Protocols

Detailed experimental protocols involving Methyl N-boc-3-chloro-L-alaninate are typically
proprietary to the research institution or pharmaceutical company conducting the synthesis.
The general application of this compound serves as a protected amino acid building block. In a
typical synthetic workflow, the Boc (tert-butyloxycarbonyl) protecting group can be removed
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under acidic conditions (e.qg., trifluoroacetic acid in dichloromethane) to reveal the free amine,
which is then available for subsequent coupling reactions, such as peptide bond formation. The
chloro-substituent provides a reactive site for nucleophilic substitution, allowing for the
introduction of various functional groups.

Molecular Structure and Connectivity

The following diagram illustrates the logical relationship and connectivity of the primary
functional groups within the Methyl N-boc-3-chloro-L-alaninate molecule.
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Functional group connectivity in Methyl N-boc-3-chloro-L-alaninate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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